Deschloro Clomiphene Hydrochloride (E/Z Mixture)

• CAS No.: 97800-41-4
• Molecular Formula: C₂₆H₃₀ClNO
• Molecular Weight: 407.98
• Synonyms: 2-(4-(1,2-Diphenylvinyl)phenoxy)-N,N-diethylethanamine Hydrochloride; USP Clomiphene Related Compound A

Description

Deschloro Clomiphene Hydrochloride (E/Z Mixture) is a chemical compound with the molecular formula C26H29NO·HCl and a molecular weight of 407.98 g/mol . It is an analog of Clomiphene, a well-known selective estrogen receptor modulator. This compound is characterized by the absence of a chlorine atom in its structure compared to Clomiphene .

Preparation Methods

The synthesis of Deschloro Clomiphene Hydrochloride (E/Z Mixture) involves several steps. The primary synthetic route includes the reaction of 2-[4-(1,2-diphenylethenyl)phenoxy]-N,N-diethyl-ethanamine with hydrochloric acid to form the hydrochloride salt . The reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reaction. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

Deschloro Clomiphene Hydrochloride (E/Z Mixture) undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced analogs.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific functional groups in the compound. Common reagents include sodium hydroxide or potassium tert-butoxide.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Deschloro Clomiphene Hydrochloride (E/Z Mixture) has several scientific research applications:

Chemistry: It is used as a reference material in analytical chemistry for the development and validation of analytical methods.

Biology: The compound is studied for its interaction with estrogen receptors and its potential effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the modulation of estrogen receptors.

Industry: It is utilized in the synthesis of other chemical compounds and as a standard in quality control processes.

Mechanism of Action

The mechanism of action of Deschloro Clomiphene Hydrochloride (E/Z Mixture) involves its interaction with estrogen receptors. By binding to these receptors, it can modulate their activity, either mimicking or blocking the effects of estrogen. This modulation affects various molecular pathways and cellular processes, influencing gene expression and cellular responses .

Comparison with Similar Compounds

Deschloro Clomiphene Hydrochloride (E/Z Mixture) is similar to other selective estrogen receptor modulators, such as:

Clomiphene: The primary difference is the absence of a chlorine atom in Deschloro Clomiphene.

Tamoxifen: Another selective estrogen receptor modulator with a different chemical structure and therapeutic applications.

Raloxifene: Similar in its ability to modulate estrogen receptors but with distinct pharmacokinetic properties and clinical uses.

Deschloro Clomiphene Hydrochloride (E/Z Mixture) is unique due to its specific structural modifications, which may result in different binding affinities and biological activities compared to other selective estrogen receptor modulators .